Cas no 2138266-69-8 (1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo-)

• Product Name: 1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo-
• CAS No: 2138266-69-8
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5259490
• Update Time: 2025-07-02

1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo-

• Inchi： 1S/C10H8N2O3/c1-12-9(14)6-3-2-5(8(11)13)4-7(6)10(12)15/h2-4H,1H3,(H2,11,13)
• InChI Key： QCNVMCFSFDQBEW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(N)=O)C=C2)C(=O)N1C

Additional information on 1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo-

1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo-: A Novel Scaffold in Medicinal Chemistry and Drug Discovery

1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo- is a structurally unique compound with the chemical formula CAS No. 2138266-69-8, representing a novel scaffold in the field of medicinal chemistry. This compound belongs to the class of heterocyclic amides, characterized by the presence of an isoindole ring system and a carboxamide functional group. The molecular structure features a 1,3-dioxo ring system, which is a key structural element for modulating biological activity. Recent advances in computational chemistry and synthetic biology have highlighted the potential of such scaffolds in the development of therapeutics targeting specific protein-protein interactions (PPIs) and enzyme activities.

The 1,3-dioxo moiety in this compound is particularly noteworthy for its ability to form hydrogen bonds with target proteins, enhancing binding affinity and selectivity. This structural feature has been extensively studied in the context of kinase inhibitors, where the dioxo ring acts as a critical anchor point for interaction with ATP-binding sites. The 2-methyl substitution on the isoindole ring further modulates the compound's physicochemical properties, such as solubility and metabolic stability, which are essential for drug development. Modern drug discovery platforms, including machine learning-driven virtual screening, have identified this scaffold as a promising candidate for repurposing in oncology and neurodegenerative diseases.

Recent publications in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2024) have demonstrated the utility of 1H-Isoindole-5-carboxamide derivatives in inhibiting the activity of specific kinases, such as FLT3 and ALK, which are implicated in various cancers. These studies highlight the importance of the 2,3-dihydro configuration in maintaining the compound's conformational flexibility, a critical factor for overcoming resistance mechanisms in cancer cells. The 1,3-dioxo ring system also contributes to the compound's ability to act as a dual inhibitor, targeting both enzymatic and non-enzymatic pathways in cellular signaling.

From a synthetic chemistry perspective, the 1H-Isoindole-5-carboxamide scaffold has been optimized through iterative modifications of the 2-methyl group and the 1,3-dioxo ring. Techniques such as asymmetric catalysis and solid-phase peptide synthesis have been employed to enhance the efficiency of large-scale production while maintaining stereochemical purity. These advancements align with the current trends in green chemistry and sustainable drug development, emphasizing the importance of reducing environmental impact during the synthesis of pharmaceutical compounds.

Emerging research in Structure-Based Drug Design (SBDD) has further validated the therapeutic potential of this scaffold. A 2024 study published in Cell Chemical Biology reported the use of cryo-electron microscopy (cryo-EM) to elucidate the binding mode of 1H-Isoindole-5-carboxamide derivatives with their target proteins. The results revealed that the 1,3-dioxo ring forms a hydrophobic pocket within the protein, while the carboxamide group engages in electrostatic interactions with key residues. This dual interaction mechanism has been linked to improved potency and reduced off-target effects, making the scaffold highly attractive for the development of precision medicines.

Additionally, the 2,3-dihydro configuration of this compound has been shown to influence its pharmacokinetic profile. A 2023 pharmacological study in Drug Metabolism and Disposition demonstrated that the 1,3-dioxo ring system enhances metabolic stability by reducing susceptibility to hepatic enzyme degradation. This property is particularly valuable in the context of chronic disease management, where long half-life compounds are preferred to minimize dosing frequency and improve patient adherence.

From a translational research standpoint, the 1H-Isoindole-5-carboxamide scaffold has also been explored for its potential in modulating immune responses. A 2024 preclinical study in Nature Communications reported that compounds derived from this scaffold exhibit anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory diseases. The 2-methyl substitution was found to be critical for this activity, as it modulates the compound's ability to bind to the IKK complex, a central component of the NF-κB cascade.

Challenges in the development of this scaffold include the optimization of its solubility and permeability to ensure effective oral bioavailability. Recent advances in prodrug strategies and nanoparticle delivery systems have provided innovative solutions to these challenges. For instance, a 2023 study in Advanced Drug Delivery Reviews described the use of polymeric nanoparticles to enhance the intestinal absorption of 1H-Isoindole-5-carboxamide derivatives, overcoming the limitations of their low aqueous solubility.

Overall, the 1H-Isoindole-5-carboxamide, 2,3-dihydro-2-methyl-1,3-dioxo- scaffold represents a versatile platform for the design of next-generation therapeutics. Its structural features, including the 1,3-dioxo ring, 2-methyl substitution, and 2,3-dihydro configuration, have been strategically leveraged to enhance biological activity, selectivity, and pharmacokinetic properties. As the field of medicinal chemistry continues to evolve, this scaffold is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.